Cas no 91569-08-3 ((o-Aminophenyl)-hydroquinone)

• Product name: (o-Aminophenyl)-hydroquinone
• CAS No: 91569-08-3
• MF: C₁₂H₁₁NO₂
• MW: 201.22124
• CID: 1060115
• PubChem ID: 124707533

(o-Aminophenyl)-hydroquinone Chemical and Physical Properties

Names and Identifiers

• (o-Aminophenyl)-hydroquinone
• starbld0031543
• 91569-08-3
• 2-(2-Aminophenyl)benzene-1,4-diol
• 2'-Amino-[1,1'-biphenyl]-2,5-diol

• Inchi： InChI=1S/C12H11NO2/c13-11-4-2-1-3-9(11)10-7-8(14)5-6-12(10)15/h1-7,14-15H,13H2
• InChI Key： DBSQNDBCIKGZCB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C2=C(C=CC(=C2)O)O)N

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: 2.3